Cas no 2138144-25-7 ((1-Methoxycyclohexyl)methanesulfonyl fluoride)

• Product Name: (1-Methoxycyclohexyl)methanesulfonyl fluoride
• CAS No: 2138144-25-7
• MF: C₈H₁₅FO₃S
• MW: 210.266305208206
• CID: 6422688
• PubChem ID: 165606795
• Update Time: 2025-05-20

(1-Methoxycyclohexyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138144-25-7
• (1-methoxycyclohexyl)methanesulfonyl fluoride
• EN300-728894
• (1-Methoxycyclohexyl)methanesulfonyl fluoride

• Inchi： 1S/C8H15FO3S/c1-12-8(7-13(9,10)11)5-3-2-4-6-8/h2-7H2,1H3
• InChI Key： XGQGRNDXSCDLPL-UHFFFAOYSA-N
• SMILES： S(CC1(CCCCC1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 210.07259367g/mol
• Monoisotopic Mass: 210.07259367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on (1-Methoxycyclohexyl)methanesulfonyl fluoride

(1-Methoxycyclohexyl)methanesulfonyl Fluoride: A Comprehensive Overview

The compound (1-Methoxycyclohexyl)methanesulfonyl fluoride (CAS No. 2138144-25-7) is a highly specialized chemical entity with significant applications in various fields, including organic synthesis and material science. This compound is characterized by its unique structure, which combines a methoxy-substituted cyclohexane ring with a methanesulfonyl fluoride group. The methoxy group plays a crucial role in modulating the chemical reactivity and physical properties of the molecule, making it a versatile building block in modern chemistry.

Recent studies have highlighted the importance of methanesulfonyl fluoride derivatives in the development of advanced materials. For instance, researchers have explored the use of (1-Methoxycyclohexyl)methanesulfonyl fluoride in the synthesis of high-performance polymers and surfactants. The ability of this compound to undergo nucleophilic substitution reactions under mild conditions has made it an invaluable tool in organic synthesis. Moreover, its compatibility with various functional groups makes it suitable for the preparation of complex molecules with tailored properties.

One of the most notable advancements involving (1-Methoxycyclohexyl)methanesulfonyl fluoride is its application in drug discovery. Scientists have utilized this compound as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition. The cyclohexane ring provides structural rigidity, while the methoxy group enhances solubility and bioavailability. These attributes make it an ideal candidate for exploring novel therapeutic agents.

From a structural perspective, (1-Methoxycyclohexyl)methanesulfonyl fluoride consists of a cyclohexane ring substituted with a methoxy group at the 1-position and a methanesulfonyl fluoride group attached to the same carbon atom. This arrangement creates steric and electronic effects that influence its reactivity and stability. The methanesulfonyl group is particularly reactive due to its electrophilic sulfur atom, which facilitates nucleophilic attacks by various reagents.

Recent research has also focused on the environmental impact of (1-Methoxycyclohexyl)methanesulfonyl fluoride and its degradation pathways. Studies have shown that this compound undergoes hydrolysis under specific conditions, yielding environmentally benign products. This information is critical for its safe handling and disposal, ensuring compliance with regulatory standards and minimizing ecological risks.

In conclusion, (1-Methoxycyclohexyl)methanesulfonyl fluoride (CAS No. 2138144-25-7) is a multifaceted chemical entity with wide-ranging applications across various industries. Its unique structure, reactivity, and compatibility with diverse functional groups make it an essential component in modern chemical synthesis. As research continues to uncover new potential uses for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.